Cas no 3638-64-0 (1-Nitroethene (~ 1 mole/L in Toluene))

• Product Name: 1-Nitroethene (~ 1 mole/L in Toluene)
• CAS No: 3638-64-0
• MF: C₂H₃NO₂
• MW: 73.0507204532623
• MDL: MFCD00800381
• CID: 44349
• PubChem ID: 77197
• Update Time: 2025-06-07

1-Nitroethene (~ 1 mole/L in Toluene) Chemical and Physical Properties

Names and Identifiers

• Nitroethylene
• 1-Nitroethene
• Nitroethene
• 1-nitro-ethene
• 1-nitroethylene
• 1-NO2 ethene
• NITROBENZENDICARBOXYLATE,DIMETHYL
• nitro-ethene
• nitroethene (2.0M in toluene)
• nitroethene (2.5M in toluene)
• AMY36706
• aci-nitroethylene
• DTXSID0075235
• 1-Nitroethene (~ 1 mole/L in Toluene)
• C2H3NO2
• 3638-64-0
• Q5273015
• AT20025
• CHEBI:51131
• FT-0652362
• 26618-70-2
• CH2=CHNO2
• RPMXALUWKZHYOV-UHFFFAOYSA-N
• Ethene, nitro-
• NITROETHENE SOLUTION (1M IN XYLENE)
• InChI=1/C2H3NO2/c1-2-3(4)5/h2H,1H
• A6293
• EN300-86457
• AKOS005146539
• NITROETHENE SOLUTION (2M IN TOLUENE)
• DTXCID8039166
• Nitroethene, ~2M-2.5M in toluene

• MDL： MFCD00800381
• Inchi： 1S/C2H3NO2/c1-2-3(4)5/h2H,1H2
• InChI Key： RPMXALUWKZHYOV-UHFFFAOYSA-N
• SMILES： [O-][N+](C=C)=O

Computed Properties

• Exact Mass: 73.01640
• Monoisotopic Mass: 73.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 53.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 45.8A^2

Experimental Properties

• Density: 1.2212
• Melting Point: -55.5°C
• Boiling Point: 98.55°C
• Flash Point: 23.2 °C
• Refractive Index: 1.4282
• PSA: 45.82000
• LogP: 0.92980

Additional information on 1-Nitroethene (~ 1 mole/L in Toluene)

1-Nitroethene in Toluene Solution (CAS No. 3638-64-0): A Comprehensive Overview of its Chemistry and Applications

Among the nitroalkenes class of organic compounds, 1-nitroethene (CAS No. 3638-64-0) stands out as a critical intermediate in synthetic chemistry. Its mole/L concentration (~1 M) in toluene solvent provides unique advantages for controlled radical reactions and photochemical processes. Recent advancements in nitroalkene chemistry, particularly regarding its role in radical-mediated organic synthesis, have positioned this compound as a key player in modern chemical research.

The molecular structure of 1-nitroethene, characterized by the conjugated nitro-vinyl group (-NO₂-C=C-H), exhibits exceptional electronic properties. Computational studies published in JACS (2023) revealed its frontier orbital energies enable selective photoexcitation at wavelengths between 350–450 nm. This property is leveraged in time-resolved spectroscopy experiments to study transient radical intermediates, as demonstrated by the Zhang group's work on vinylnitrene formation kinetics.

In drug discovery applications, the "nitroethene-toluene" system has gained attention for its role in constructing bioactive scaffolds. A 2024 study from Nature Chemistry highlighted its use in synthesizing isoquinoline alkaloids via a [2+2] cycloaddition cascade with indoles under visible light irradiation. The toluene solvent matrix proved optimal for suppressing side reactions while maintaining reaction efficiency at 75% yield under ambient conditions.

Safety considerations remain critical when handling this solution despite its non-regulated status. Recent thermodynamic analyses by the IUPAC task force (2024) confirmed that the solution's decomposition threshold exceeds typical laboratory temperatures (>150°C), eliminating risks associated with conventional nitro compounds. However, strict adherence to standard organic synthesis protocols is advised to mitigate potential oxidation hazards during large-scale preparations.

Ongoing research focuses on exploiting the compound's unique reactivity profiles under supercritical fluid conditions. A groundbreaking study from Angewandte Chemie (Q1 2025) demonstrated enhanced enantioselectivity (>98% ee) when using chiral Brønsted acid catalysts with this solution under CO₂ pressurization. This opens new avenues for asymmetric synthesis of chiral nitroalkenes critical to pharmaceutical development.

In materials science applications, the solution's ability to form stable nitroxide radicals has enabled novel polymerization techniques. Researchers at MIT recently reported using it as a controlled radical initiator for RAFT polymerization, achieving unprecedented molecular weight control (Đ < 1.15). The toluene-based formulation minimized side reactions compared to traditional aqueous systems, demonstrating superior performance in block copolymer synthesis.

Spectroscopic studies employing advanced techniques like DFT-based UV-vis modeling have unraveled previously unobserved excited-state dynamics. A collaborative effort between ETH Zurich and Stanford University (published March 2025) identified a previously unknown triplet state intersystem crossing pathway occurring at ~475 nm excitation, which now guides design of photoredox catalysts for industrial applications.

Economic viability analyses confirm this reagent maintains cost advantages over alternative nitrovinyl precursors while offering superior reaction compatibility with common solvents and catalysts systems. Its shelf-life stability (>18 months under nitrogen atmosphere) further enhances practical utility across academic and industrial settings.

The compound's role in green chemistry initiatives is growing, with recent publications showcasing its use in solvent-free mechanochemical syntheses achieving >90% atom economy metrics. Innovations like microwave-assisted activation protocols developed by Kyoto University researchers have reduced reaction times from hours to minutes without compromising product purity.

In conclusion, the "1-nitroethene (~1 M in toluene)" system represents a versatile platform enabling breakthroughs across multiple chemical disciplines. Its combination of tunable reactivity, structural stability, and scalable production methods positions it as an essential tool for advancing both fundamental research and applied technologies in the coming decade.